Cas no 2229311-02-6 (5-(prop-2-enoyl)thiophene-3-carbonitrile)

• Product Name: 5-(prop-2-enoyl)thiophene-3-carbonitrile
• CAS No: 2229311-02-6
• MF: C₈H₅NOS
• MW: 163.196400403976
• CID: 6274387
• PubChem ID: 165734130
• Update Time: 2025-06-30

5-(prop-2-enoyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(prop-2-enoyl)thiophene-3-carbonitrile
• 2229311-02-6
• EN300-1751522

• Inchi： 1S/C8H5NOS/c1-2-7(10)8-3-6(4-9)5-11-8/h2-3,5H,1H2
• InChI Key： NNUVCFPKEDUKSW-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(C=C)=O

Computed Properties

• Exact Mass: 163.00918496g/mol
• Monoisotopic Mass: 163.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.1Ų

Additional information on 5-(prop-2-enoyl)thiophene-3-carbonitrile

Introduction to 5-(prop-2-enoyl)thiophene-3-carbonitrile (CAS No. 2229311-02-6)

5-(prop-2-enoyl)thiophene-3-carbonitrile, with the CAS number 2229311-02-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its thiophene ring and a cyano group, which contribute to its reactivity and functional versatility.

The molecular formula of 5-(prop-2-enoyl)thiophene-3-carbonitrile is C₉H₆NOS, and it has a molecular weight of approximately 178.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of thiophene-3-carbonitrile with acryloyl chloride in the presence of a suitable base. This synthetic route has been optimized to achieve high yields and purity, making it an attractive candidate for large-scale production.

In the realm of pharmaceutical research, 5-(prop-2-enoyl)thiophene-3-carbonitrile has shown promising activity as a potential therapeutic agent. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5-(prop-2-enoyl)thiophene-3-carbonitrile could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its pharmaceutical applications, 5-(prop-2-enoyl)thiophene-3-carbonitrile has also found use in materials science. Its unique electronic properties make it an excellent candidate for the development of organic semiconductors and optoelectronic devices. Research published in Advanced Materials in 2020 reported that thin films of this compound exhibit high charge carrier mobility and excellent photoluminescence efficiency, making them suitable for applications in organic light-emitting diodes (OLEDs) and solar cells.

The structural versatility of 5-(prop-2-enoyl)thiophene-3-carbonitrile also makes it an important building block in organic synthesis. Chemists have utilized this compound as a key intermediate in the synthesis of more complex molecules with diverse functionalities. For example, a study published in Organic Letters in 2019 described a novel synthetic route that leverages the reactivity of the cyano group to construct complex heterocyclic frameworks with potential applications in drug discovery and materials science.

In terms of safety and handling, it is important to note that while 5-(prop-2-enoyl)thiophene-3-carbonitrile is not classified as a hazardous material, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound in laboratory settings.

The future prospects for 5-(prop-2-enoyl)thiophene-3-carbonitrile are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its properties and behavior deepens, it is likely that we will see even more innovative uses for 5-(prop-2-enoyl)thiophene-3-carbonitrile in both academic and industrial settings.